Cas no 1824194-78-6 (3-(Fluorosulfonyl)-2-methylbenzoic acid)

• Product Name: 3-(Fluorosulfonyl)-2-methylbenzoic acid
• CAS No: 1824194-78-6
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• MDL: MFCD24488181
• CID: 5085407
• PubChem ID: 122200605
• Update Time: 2024-11-07

3-(Fluorosulfonyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(FLUOROSULFONYL)-2-METHYLBENZOIC ACID
• 1824194-78-6
• 3-(FLUOROSULFONYL)-2-METHYLBENZOICACID
• 3-fluorosulfonyl-2-methylbenzoic acid
• E84924
• EN300-224076
• 3-(Fluorosulfonyl)-2-methylbenzoic acid

• MDL： MFCD24488181
• Inchi： 1S/C8H7FO4S/c1-5-6(8(10)11)3-2-4-7(5)14(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： AMWOELMEHXSTFZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 218.00490804g/mol
• Monoisotopic Mass: 218.00490804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8